Cas no 868380-16-9 (BORONIC ACID, (2-BENZOYLPHENYL)-)

• Product Name: BORONIC ACID, (2-BENZOYLPHENYL)-
• CAS No: 868380-16-9
• MF: C₁₃H₁₁BO₃
• MW: 226.035643815994
• CID: 3398466
• PubChem ID: 86079354
• Update Time: 2025-04-21

BORONIC ACID, (2-BENZOYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, (2-BENZOYLPHENYL)-
• Boronic acid, B-(2-benzoylphenyl)-
• CS-0106988
• (2-Benzoylphenyl)boronic acid
• 868380-16-9

• Inchi： 1S/C13H11BO3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9,16-17H
• InChI Key： RPHQUGNJQUNNOG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 226.0801244g/mol
• Monoisotopic Mass: 226.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų